Cas no 2307780-65-8 ((3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride)
(3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride
- Z2894865100
- rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride
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- Inchi: 1S/C9H17NO2.ClH/c1-2-11-9-5-3-4-8(9,10)6-7-12-9;/h2-7,10H2,1H3;1H/t8-,9+;/m1./s1
- InChI Key: WQCKWJJXYGKGCB-RJUBDTSPSA-N
- SMILES: Cl.O1CC[C@@]2(CCC[C@]12OCC)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Topological Polar Surface Area: 44.5
(3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-697570-0.05g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 0.05g |
$168.0 | 2025-03-12 | |
| Enamine | EN300-697570-0.1g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 0.1g |
$252.0 | 2025-03-12 | |
| Enamine | EN300-697570-0.25g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 0.25g |
$361.0 | 2025-03-12 | |
| Enamine | EN300-697570-0.5g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 0.5g |
$569.0 | 2025-03-12 | |
| Enamine | EN300-697570-1.0g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 1.0g |
$728.0 | 2025-03-12 | |
| Enamine | EN300-697570-2.5g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 2.5g |
$1428.0 | 2025-03-12 | |
| Enamine | EN300-697570-5.0g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 5.0g |
$2110.0 | 2025-03-12 | |
| Enamine | EN300-697570-10.0g |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-amine hydrochloride |
2307780-65-8 | 95.0% | 10.0g |
$3131.0 | 2025-03-12 | |
| Aaron | AR0292DD-50mg |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-aminehydrochloride |
2307780-65-8 | 95% | 50mg |
$256.00 | 2025-02-17 | |
| Aaron | AR0292DD-100mg |
rac-(3aR,6aS)-6a-ethoxy-hexahydro-2H-cyclopenta[b]furan-3a-aminehydrochloride |
2307780-65-8 | 95% | 100mg |
$372.00 | 2025-02-17 |
(3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on (3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride
Compound CAS No. 2307780-65-8: (3Ar,6aS)-6a-Ethoxy-3,4,5,6-Tetrahydro-2H-Cyclopenta[b]Furan-3a-Amine; Hydrochloride
The compound (3Ar,6aS)-6a-Ethoxy-3,4,5,6-Tetrahydro-2H-Cyclopenta[b]Furan-3a-Amine; Hydrochloride with CAS No. 2307780-65-8 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydrofuran derivatives and is characterized by its unique stereochemistry and functional groups. The molecule's structure features a cyclopenta[b]furan ring system with an ethoxy substituent at the 6a position and an amine group at the 3a position. The hydrochloride salt form indicates that this compound is commonly used in its protonated form for various applications.
Recent studies have highlighted the potential of this compound in drug discovery and development. Its tetrahydrofuran core is known to exhibit favorable pharmacokinetic properties, making it a promising scaffold for bioactive molecules. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which has led to its consideration in the treatment of diseases such as cancer and neurodegenerative disorders. The stereochemistry of the compound plays a crucial role in its biological activity, as different enantiomers can exhibit varying potencies and selectivities.
The synthesis of (3Ar,6aS)-6a-Ethoxy-3,4,5,6-Tetrahydro-2H-Cyclopenta[b]Furan-3a-Amine; Hydrochloride involves a multi-step process that typically includes ring formation, functional group transformations, and stereochemical control. One of the key challenges in synthesizing this compound lies in achieving the desired stereochemistry at the 3a and 6a positions. Advanced techniques such as asymmetric catalysis and stereoselective reactions have been employed to address these challenges effectively.
In terms of applications, this compound has shown potential as a lead molecule in medicinal chemistry. Its ability to modulate key biological pathways makes it a valuable tool for researchers exploring novel therapeutic strategies. For instance, studies have demonstrated its inhibitory effects on certain kinases involved in cancer progression. Additionally, its structural versatility allows for further modifications to enhance its bioavailability and efficacy.
From an analytical standpoint, the characterization of (3Ar,6aS)-6a-Ethoxy-3,4,5,6-Tetrahydro-2H-Cyclopenta[b]Furan-3a-Amine; Hydrochloride has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into the compound's molecular structure and purity. Furthermore, computational modeling approaches have been utilized to predict its pharmacokinetic properties and interactions with biological targets.
Looking ahead, the continued exploration of this compound's biological profile is expected to yield valuable insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further advancements in its development. As research progresses, it is anticipated that (3Ar,6aS)-6a-Ethoxy-3,4,5,6-Tetrahydro-2H-Cyclopenta[b]Furan-3a-Amine; Hydrochloride will play a pivotal role in advancing innovative treatments for various diseases.
In conclusion,(3Ar,S)-Ethoxy-Tetrahydrofuran-Amine Hydrochloride stands out as a significant molecule in contemporary chemical research due to its unique structure and promising biological properties. Its journey from laboratory synthesis to potential clinical applications underscores the importance of interdisciplinary collaboration in drug discovery. As scientific understanding deepens and technological advancements continue to unfold,this compound will undoubtedly remain at the forefront of scientific inquiry.
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